Cas no 1261460-00-7 (5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261460-00-7
• MF: C₁₄H₈F₄O₃
• MW: 300.205138206482
• MDL: MFCD18322404
• CID: 2761213
• PubChem ID: 53211458
• Update Time: 2025-05-19

5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-2-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• 4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carboxylicacid
• 4-Fluoro-3'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid
• 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95%
• MFCD18322404
• 1261460-00-7
• DTXSID90681367
• 4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carboxylic acid
• AKOS012214724
• 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid

• MDL： MFCD18322404
• Inchi： 1S/C14H8F4O3/c15-9-4-5-11(12(7-9)13(19)20)8-2-1-3-10(6-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： MRZNGNAPGPRUAI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 300.041
• Monoisotopic Mass: 300.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid

Introduction to 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic Acid (CAS No. 1261460-00-7)

5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, with the chemical formula C₁₆H₉F₃O₄, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a benzoic acid core substituted with a fluoro group and a trifluoromethoxyphenyl moiety. The presence of these functional groups enhances its pharmacological properties, making it a valuable candidate for further study and development.

The CAS number 1261460-00-7 provides a unique identifier for this compound, ensuring precise recognition and classification in scientific literature and databases. This numbering system is crucial for researchers to locate and reference specific chemical entities accurately. The compound's molecular structure, featuring both fluorine and trifluoromethoxy groups, contributes to its distinct chemical behavior and potential biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluoro group in 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid can influence the compound's metabolic stability, lipophilicity, and binding affinity to biological targets. These properties are critical factors in determining the efficacy and safety of potential therapeutic agents.

The trifluoromethoxyphenyl moiety adds another layer of complexity to the compound's pharmacophore. This group is known to enhance binding interactions with enzymes and receptors, often leading to improved pharmacological activity. In particular, trifluoromethoxy-substituted aromatic compounds have shown promise in the development of anti-inflammatory, anticancer, and antimicrobial agents.

Current research in the field of organic synthesis has focused on optimizing synthetic routes to produce such fluorinated benzoic acids efficiently. The synthesis of 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups into the molecular framework.

In terms of biological activity, preliminary studies on 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid have suggested potential applications in modulating various biological pathways. For instance, its structural analogs have been investigated for their role in inhibiting enzymes involved in inflammatory responses. The compound's ability to interact with specific targets may make it a valuable tool for developing novel therapeutic strategies.

The pharmaceutical industry has shown interest in fluorinated benzoic acids due to their versatile applications. These compounds can serve as intermediates in the synthesis of more complex drug molecules or be used directly as lead compounds for further optimization. The unique combination of fluorine and trifluoromethoxy groups in 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid makes it a particularly intriguing subject for medicinal chemists.

As computational chemistry techniques continue to evolve, researchers are able to predict the properties and potential interactions of such compounds with greater accuracy. Molecular modeling studies have been instrumental in understanding how 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid interacts with biological targets at the molecular level. These insights are crucial for designing experiments that aim to validate its pharmacological potential.

The safety and environmental impact of producing and handling fluorinated compounds are also areas of concern. However, advancements in green chemistry principles have led to more sustainable synthetic methods that minimize waste and reduce hazardous byproducts. Efforts are ongoing to develop eco-friendly processes for synthesizing 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid while maintaining high yields and purity standards.

In conclusion, 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid represents a promising area of research with significant implications for pharmaceutical development. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a valuable compound for further exploration. As research continues, new applications and therapeutic possibilities are likely to emerge, solidifying its role as an important player in medicinal chemistry.